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Compound of Interest

Compound Name: 2,4-Dimethylbenzyl chloride

Cat. No.: B1294489 Get Quote

An In-depth Technical Guide to 1-(Chloromethyl)-2,4-dimethylbenzene

This technical guide provides a comprehensive overview of 1-(chloromethyl)-2,4-

dimethylbenzene, a significant chemical intermediate. The document details its chemical

properties, spectroscopic data, a detailed synthesis protocol, and its applications, particularly

for researchers, scientists, and professionals in drug development.

Nomenclature and Identification
The compound commonly known as 2,4-dimethylbenzyl chloride is systematically named

under IUPAC nomenclature as 1-(chloromethyl)-2,4-dimethylbenzene[1][2]. It is registered

under the CAS Number 824-55-5[1][2].

Synonyms:

2,4-Dimethylbenzyl chloride[1]

4-(Chloromethyl)-m-xylene[1][2]

Benzene, 1-(chloromethyl)-2,4-dimethyl-[1][2]

1,3-Dimethyl-4-(chloromethyl)benzene[1][2]

2,4-Dimethyl-1-(chloromethyl)benzene[1][2]
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The physical and chemical properties of 1-(chloromethyl)-2,4-dimethylbenzene are crucial for

its handling, application in synthesis, and purification. A summary of these properties is

presented below.

Property Value Source

Molecular Formula C₉H₁₁Cl [1][2]

Molecular Weight 154.64 g/mol [1][3]

Physical State
Colorless to Almost Colorless

Liquid
[3]

Boiling Point 105 °C at 14 mmHg [3]

Flash Point 96 °C [3]

Specific Gravity 1.06 (20/20) [3]

Refractive Index 1.54 [3]

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation and purity assessment of the

compound.

Spectroscopy Data Highlights

¹³C NMR Data available in spectral databases[1].

IR Spectra Data available in spectral databases[1][2].

Raman Spectra Data available in spectral databases[1].

Mass Spectrometry
Electron ionization mass spectrum available in

the NIST WebBook[2][4].

Gas Chromatography
Kovats Retention Index (Standard non-polar

column): 1207, 1208[1][2].
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1-(Chloromethyl)-2,4-dimethylbenzene is typically synthesized via the chloromethylation of 2,4-

dimethylbenzene (m-xylene). This electrophilic aromatic substitution reaction introduces a

chloromethyl group onto the aromatic ring.

Experimental Protocol: Chloromethylation of m-Xylene
This protocol describes a general laboratory-scale synthesis of 1-(chloromethyl)-2,4-

dimethylbenzene. The procedure is based on established methods for chloromethylation of

aromatic compounds[5][6].

Materials:

2,4-Dimethylbenzene (m-xylene)

Paraformaldehyde

Concentrated Hydrochloric Acid (HCl)

Anhydrous Calcium Chloride (or other suitable drying agent)

Toluene (or other suitable solvent)

Sodium Bicarbonate solution (aqueous, saturated)

Brine (saturated NaCl solution)

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

reflux condenser, and a dropping funnel, add 2,4-dimethylbenzene and paraformaldehyde in

a suitable solvent like toluene.

Addition of Acid: Cool the flask in an ice bath. Slowly add concentrated hydrochloric acid to

the stirred mixture via the dropping funnel. Maintain the temperature during the addition.

Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to

a moderate temperature (e.g., 60-70°C) with continuous stirring. Monitor the reaction

progress using Thin Layer Chromatography (TLC). The reaction time can vary but is typically

several hours[5][6].

Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel.

Phase Separation: Separate the organic layer from the aqueous layer.

Washing: Wash the organic layer sequentially with water, a saturated sodium bicarbonate

solution (to neutralize any remaining acid), and finally with brine.

Drying: Dry the organic layer over an anhydrous drying agent like calcium chloride or

magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 1-

(chloromethyl)-2,4-dimethylbenzene[3].
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Reaction Setup

Reaction

Work-up & Purification

Charge flask with
2,4-dimethylbenzene

and paraformaldehyde

Cool mixture in ice bath

Slowly add conc. HCl

Heat mixture to 60-70°C

Monitor reaction by TLC

Cool to room temperature

Separate organic layer

Wash with H₂O, NaHCO₃, Brine

Dry over anhydrous CaCl₂

Remove solvent (Rotovap)

Purify by vacuum distillation

L

Final Product:
1-(chloromethyl)-2,4-dimethylbenzene

Click to download full resolution via product page

Synthesis Workflow for 1-(chloromethyl)-2,4-dimethylbenzene.
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Reactivity and Applications
As a benzyl chloride derivative, 1-(chloromethyl)-2,4-dimethylbenzene is a reactive alkylating

agent. The chloromethyl group is susceptible to nucleophilic substitution reactions (Sₙ1 and

Sₙ2), making it a valuable building block in organic synthesis[7].

It serves as a key intermediate in the production of more complex molecules, including active

ingredients for pharmaceuticals and agrochemicals like pesticides and fungicides[7][8]. The

2,4-dichlorobenzyl chloride analogue, for instance, is used in antiseptic and disinfectant

formulations[7]. The primary utility of these compounds is to install the substituted benzyl

moiety onto a target molecule.

1-(chloromethyl)-2,4-dimethylbenzene
(Electrophile)

Substituted Product

Sₙ reaction

Chloride Ion (Cl⁻)

Nucleophile (Nu⁻)
(e.g., RO⁻, CN⁻, R₂NH)

Click to download full resolution via product page

General Reactivity Pathway via Nucleophilic Substitution.

Safety and Handling
1-(Chloromethyl)-2,4-dimethylbenzene is a hazardous chemical that requires careful handling

in a well-ventilated area, preferably a fume hood[9].

Hazard Identification:

Causes severe skin burns and eye damage[3][10].

May be corrosive to metals[3].

Harmful if swallowed[10].

Recommended Precautions:
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Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and tightly fitting safety goggles with side-shields[9].

Handling: Avoid contact with skin and eyes. Prevent the formation of vapors and aerosols.

Use non-sparking tools to prevent fire from electrostatic discharge[9].

Storage: Store in a cool, well-ventilated place in a tightly closed, corrosion-resistant

container[3][9]. It is moisture and heat-sensitive and should be stored under an inert gas[3].

Store locked up[3].

First Aid:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty

of water. Seek immediate medical attention[10].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and call a physician immediately[3].

Ingestion: Do NOT induce vomiting. Rinse mouth and call a poison control center or doctor

immediately[3][9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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